Cas no 811-98-3 (Methanol-d4, 99.8%(High purity))

Methanol-d4 is a chemical substance, and CSA number is 811-98-3.
Methanol-d4, 99.8%(High purity) structure
811-98-3 structure
Methanol-d4, 99.8%(High purity)
811-98-3
CH4O
36.0665073394775
MFCD08460912
83087
24851634

Methanol-d4, 99.8%(High purity) Properties

Names and Identifiers

    • methanol-d4
    • Deuterated methanol
    • Methyl Alcohol-d4
    • Methyl-d3 alcohol-d
    • Perdeuteromethanol
    • (2H4)methanol
    • Methanol-12C,d4
    • CH4O
    • Methanol(d4)
    • trideuterio(deuteriooxy)methane
    • Methan-d3-ol-d
    • Methanol-d4 99.8 atoM D for NMR
    • Methyl-12C-d3 alcohol-d
    • Methyl-d3 alcohol d
    • Tetradeuteromethanol
    • Perdeuteriomethanol
    • Methyl Alcohol-d4 99.8atom%D
    • Tetradeuteromethanol 99.8atom%D
    • CD3OD
    • METHANOL (D4)
    • Methanol-d4, 99.8%(High purity)
    • Methanol-d4 (6CI, 7CI, 8CI, 9CI)
    • Methyl hydroxide (CD3OD)
    • Perdeuterated methanol
    • Perdeuterated methyl alcohol
    • Tetradeuteriomethanol
    • Methanol D4
    • MFCD00044637
    • Methanol D4 >99.8%(+0.03% TMS)
    • Methyl-d3 alcohol-d, cont. 0.03 v/v% TMS
    • Methanol-d4, 99.8 atom % D, contains 0.03 % (v/v) TMS
    • Methanol-d4, '100%', >=99.96 atom % D, contains 0.03 % (v/v) TMS
    • Methanol-D4 >99.8 Atom % D
    • Methanol-d4, >=99.8 atom % D, contains 1 % (v/v) TMS
    • AKOS015917660
    • 4% METHANOL + 96% METHANOL-D4
    • M1888
    • Methanol-d4, >=99.8 atom % D, contains 0.05 % (v/v) TMS
    • CHEBI:156265
    • trideuterio deuteriooxy methane
    • Methanol-D4 >99.5%
    • (2H4)Methanol
    • methyl-d3 alcohol-d
    • ((2)H3)methan((2)H)ol
    • Methanol-D4 >99.5% (+ 0.03%TMS)
    • Methanol-d4, '100%', 99.96 atom % D
    • Methanol-d4, reagent grade, >=99 atom % D, >=99% (CP)
    • ((2)H4)methanol
    • M1869
    • Methanol-d4, >=99.8 atom % D
    • Methanol-d4, 99 atom % D
    • Methanol-12C,d4, 99.95 atom % 12C, 99.8 atom % D
    • Methanol-d4, 99.8 atom % D
    • EINECS 212-378-6
    • Methanol-d4, anhydrous, >=99.8 atom % D
    • Q1100804
    • Methanol-d4, >=99.8 atom % D, contains 0.1 % (v/v) TMS
    • DTXSID801010038
    • Methanol-d4, >=99.8 atom % D, anhydrous
    • Methanol-d4, '100%', >=99.96 atom % D, >=99% (CP)
    • Methanol-d4
    • 811-98-3
    • Methanol-d4, >=99.8 atom % D, contains 0.03 % (v/v) TMS
    • Methyl Alcohol-d4 (Methanol-d4)
    • +Expand
    • MFCD08460912
    • OKKJLVBELUTLKV-MZCSYVLQSA-N
    • 1S/CH4O/c1-2/h2H,1H3/i1D3,2D
    • C([2H])([2H])([2H])O[2H]

Computed Properties

  • 36.05130
  • 1
  • 1
  • 0
  • 36.051
  • 2
  • 2
  • 4
  • 0
  • 0
  • 0
  • 0
  • 1
  • -0.5
  • nothing
  • 0
  • 20.2

Experimental Properties

  • -0.39150
  • 20.23000
  • n20/D 1.326(lit.)
  • Miscible with water, ethanol, ether, acetone and chloroform.
  • 65.4 °C(lit.)
  • -99 °C (lit.)
  • Fahrenheit: 51.8 ° f < br / > Celsius: 11 ° C < br / >
  • Not determined
  • Stable. Incompatible with moisture, acids, acid chlorides, acid anhydrides, oxidizing agents, reducing agents, alkali metals. Highly flammable.
  • Not determined
  • Sensitive to light and humidity
  • 0.888 g/mL at 25 °C(lit.)

Methanol-d4, 99.8%(High purity) Security Information

Methanol-d4, 99.8%(High purity) Customs Data

  • 2845900010

  • China Customs Code:

    2845900010

Methanol-d4, 99.8%(High purity) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AI56670-10g
Methanol-d4
 811-98-3 99.5%
10g
 $262.00 2024-04-19
abcr
AB544303-50 ml
Methanol-d4, 99.8%; .
 811-98-3 99.8%
50 ml
 €322.00 2024-04-16
Oakwood
403756-5g
Methanol-D4 >99.5%
 811-98-3 99.9%
5g
 $31.00 2024-07-19
TRC
M265107-100mg
Methyl Alcohol-d4 (Methanol-d4)
 811-98-3
100mg
 $ 57.00 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
C400016-10*0.6ml
Methanol-d4, 99.8%(High purity)
 811-98-3 99.8%D
10*0.6ml
 ￥220.00 2023-07-25
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M1869-10ML
Methanol-d4 99.8atom%D
 811-98-3
10ml
 ¥940.00 2024-04-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
151947-1G
Methanol-d4, 99.8%(High purity)
 811-98-3
1g
 ¥307.19 2023-12-10

Methanol-d4, 99.8%(High purity) Synthesis

Synthetic Circuit 1

67-56-1 67-56-1
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 2

124549-56-0 124549-56-0
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Lithium tetrafluoroborate ,  Lithium borohydride
Reference
Efficient syntheses and chemistry of indolactam-V and its analogs
Masuda, Toshiya; et al, Agricultural and Biological Chemistry, 1989, 53(8), 2257-60

Synthetic Circuit 3

1664-98-8 1664-98-8
811-98-3 811-98-3
Reaction Conditions
1.1 Reagents: Deuterium atom ;  15 K
Reference
Formation of deuterated formaldehyde on low temperature surfaces: Isotope effect of quantum tunneling reactions
Hidaka, H.; et al, AIP Conference Proceedings, 2013, 1543, 318-325

Synthetic Circuit 4

98194-71-9 98194-71-9
811-98-3 811-98-3
Reaction Conditions
Reference
Intramolecular reductive elimination of methane from a dinuclear palladium complex containing methyl and hydride on adjacent palladium centers
Kellenberger, B.; et al, Journal of the American Chemical Society, 1985, 107(21), 6105-7

Synthetic Circuit 5

104-57-4 104-57-4
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 6

105-58-8 105-58-8
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 7

107-31-3 107-31-3
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 8

108-32-7 108-32-7
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  1 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 9

109-94-4 109-94-4
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 10

124549-55-9 124549-55-9
77-78-1 77-78-1
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Sodium bicarbonate
2.1 Catalysts: Lithium tetrafluoroborate ,  Lithium borohydride
Reference
Efficient syntheses and chemistry of indolactam-V and its analogs
Masuda, Toshiya; et al, Agricultural and Biological Chemistry, 1989, 53(8), 2257-60

Synthetic Circuit 11

124600-35-7 124600-35-7
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Sodium bicarbonate
2.1 Catalysts: Lithium tetrafluoroborate ,  Lithium borohydride
Reference
Efficient syntheses and chemistry of indolactam-V and its analogs
Masuda, Toshiya; et al, Agricultural and Biological Chemistry, 1989, 53(8), 2257-60

Synthetic Circuit 12

1664-99-9 1664-99-9
811-98-3 811-98-3
Reaction Conditions
1.1 Reagents: Deuterium atom ;  15 K
2.1 Reagents: Deuterium atom ;  15 K
Reference
Formation of deuterated formaldehyde on low temperature surfaces: Isotope effect of quantum tunneling reactions
Hidaka, H.; et al, AIP Conference Proceedings, 2013, 1543, 318-325

Synthetic Circuit 13

1864-94-4 1864-94-4
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 14

4427-92-3 4427-92-3
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  6 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 15

4427-96-7 4427-96-7
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 16

4437-85-8 4437-85-8
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  12 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Synthetic Circuit 17

5630-35-3 5630-35-3
75-24-1 75-24-1
925-93-9 925-93-9
811-98-3 811-98-3
Reaction Conditions
Reference
Intramolecular reductive elimination of methane from a dinuclear palladium complex containing methyl and hydride on adjacent palladium centers
Kellenberger, B.; et al, Journal of the American Chemical Society, 1985, 107(21), 6105-7

Synthetic Circuit 18

625-55-8 625-55-8
811-98-3 811-98-3
Reaction Conditions
1.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: Isopropanol ;  5 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
2.1 Catalysts: Potassium carbonate ,  (OC-6-52)-Carbonylchloro[2-(diphenylphosphino-κP)-N-[2-(diphenylphosphino-κP)eth… Solvents: 2-Propan-1,1,1,2,3,3,3-d7-ol-d ;  3 h, rt → 140 °C; 1.5 h, 140 °C → 0 °C
Reference
Transfer Hydrogenation of Organic Formates and Cyclic Carbonates: An Alternative Route to Methanol from Carbon Dioxide
Kim, Seung Hyo; et al, ACS Catalysis, 2014, 4(10), 3630-3636

Methanol-d4, 99.8%(High purity) Raw materials

Methanol-d4, 99.8%(High purity) Preparation Products

Methanol-d4, 99.8%(High purity) Suppliers

Qingdao Tenglong weibo technology co., LTD.
Audited Supplier Audited Supplier
(CAS:811-98-3)
SUN JIAN LONG
15110196807
market@tlwb.com.cn
YING WEN MING CHENG H u b e i T u o b a n g C h e m i c a l C o . , L t d .
Audited Supplier Audited Supplier
(CAS:811-98-3)
TU MENG TING
15102763473
1400868822@qq.com
NAN JING HAO LV Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:811-98-3)
LI YE
15705591592
3004207588@qq.com
NANJING CHEMICAL REAGENT CO.,LTD.
Audited Supplier Audited Supplier
(CAS:811-98-3)
WANG JING LI
13813933811
1848231502@qq.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:811-98-3)
JI ZHI SHI JI
18117592386
3007522982@qq.com
SHANG HAI MAI RUI ER SHENG HUA Technology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:811-98-3)
HUANG JING LI
18025840623
sz@meryer.com

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